1-[4-(2-Morpholin-4-YL-ethylamino)-piperidin-1-YL]-ethanone

• IUPAC Name: 1-[4-(2-morpholin-4-ylethylamino)piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H25N3O2/c1-12(17)16-5-2-13(3-6-16)14-4-7-15-8-10-18-11-9-15/h13-14H,2-11H2,1H3
• InChI Key: SNHKBVBCZLOYLR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NCCN2CCOCC2
• Molecular Formula: C13H25N3O2
• Molecular Weight: 255.36 g/mol

Description

The compound “1-[4-(2-Morpholin-4-YL-ethylamino)-piperidin-1-YL]-ethanone” is a chemical substance with the molecular formula C13H25N3O2. It is registered in the ECHA database.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of this compound is based on structures generated from information available in ECHA’s databases. The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-[4-(2-Morpholin-4-YL-ethylamino)-piperidin-1-YL]-ethanone” include its molecular formula (C13H25N3O2) and molecular weight (255.36). More detailed properties such as melting point, boiling point, and density can be found on various chemical databases.

Scientific Research Applications

Herbicidal Activity Against Phalaris minor

Phalaris minor is a significant weed in wheat crops, particularly prevalent in north-west India. It has developed resistance to various herbicides, including isoproturon. Computational studies identified promising herbicides against the D1 protein of P. minor. Among these, the lead molecule ELC5 (6-ethoxy-4-N-(2-morpholin-4-ylethyl)-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine) demonstrated comparable activity to isoproturon. .

Flavor and Taste Components

The CaLB-MNP biocatalysts, which include our compound of interest, have been applied to produce short- and medium-chain fatty esters. .

Nonlinear Optical Properties

The molecule’s nonlinear optical (NLO) properties are relevant in fields such as optical communication, data storage, and computing. .

Synthesis of α-Bromo-Substituted β-Amino Acid Esters

Our compound has been involved in a convenient one-pot synthesis of α-bromoacrylic acid esters, followed by their conversion into α-bromo-substituted β-amino acid esters. .